(1R,4R,5R)-1-Thiophen-2-ylbicyclo[2.1.1]hexane-5-carboxylic acid

• IUPAC Name: (1R,4R,5R)-1-thiophen-2-ylbicyclo[2.1.1]hexane-5-carboxylic acid
• InChI: InChI=1S/C11H12O2S/c12-10(13)9-7-3-4-11(9,6-7)8-2-1-5-14-8/h1-2,5,7,9H,3-4,6H2,(H,12,13)/t7-,9+,11+/m1/s1
• InChI Key: MHUIZKOIHOEEPJ-HDBBIHSSSA-N
• Canonical SMILES: C1CC2(CC1C2C(=O)O)C3=CC=CS3
• Isomeric SMILES: C1C[C@]2(C[C@@H]1[C@H]2C(=O)O)C3=CC=CS3
• Molecular Formula: C11H12O2S
• Molecular Weight: 208.28 g/mol

Description

“(1R,4R,5R)-1-Thiophen-2-ylbicyclo[2.1.1]hexane-5-carboxylic acid” is a compound that belongs to the class of bicyclo[2.1.1]hexanes. These structures are increasingly important in the development of bio-active compounds. The compound can be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Synthesis Analysis

The synthesis of 1,2-disubstituted bicyclo[2.1.1]hexanes, such as this compound, involves an efficient and modular approach. The strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. This method is robust, scalable, and mild, making it suitable for large-scale synthesis.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a bicyclo[2.1.1]hexane core with a thiophen-2-yl group at the 1-position and a carboxylic acid group at the 5-position. The InChI code for this compound is 1S/C10H11NO2S/c12-9(13)8-6-1-2-10(8,3-6)7-4-14-5-11-7/h4-6,8H,1-3H2,(H,12,13)/t6-,8+,10+/m1/s1.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a [2 + 2] cycloaddition. This reaction is part of a broader strategy to access new building blocks for the synthesis of 1,2-disubstituted bicyclo[2.1.1]hexanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 209.27. It is a powder at room temperature.

Scientific Research Applications

Odor Detection and Mixture Summation

Research on homologous carboxylic acids, such as acetic, butyric, hexanoic, and octanoic acids, highlights their role in odor detection and mixture summation. These acids were studied for their detection probabilities both as single compounds and in mixtures, providing insights into how carbon-chain length affects their interaction with other odorants. This study emphasizes the complexity of odor perception and the influence of chemical structure on sensory experiences (Miyazawa et al., 2009).

Environmental Exposure to Plasticizers

Investigations into environmental exposure to plasticizers, such as 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), focus on understanding human exposure levels through biomonitoring. The study of DINCH metabolites in urine suggests the potential of these compounds as biomarkers for exposure assessment, emphasizing the importance of monitoring environmental and internal levels of such chemicals (Silva et al., 2013).

Chemical Identification in Poisoning Cases

The use of NMR spectroscopy for identifying and quantitating xenobiotics in biological fluids highlights the application of chemical analysis in clinical toxicology. This approach facilitates the rapid identification of various xenobiotics, including therapeutic agents and solvents, in acute poisoning cases, demonstrating the critical role of chemical analysis in medical diagnostics and treatment planning (Imbenotte et al., 2003).

Metabolic Studies on Plasticizers

Research into the metabolism of plasticizers, such as diisononyl-cyclohexane-1,2-dicarboxylate (DINCH), in humans after oral doses contributes to understanding the biotransformation and excretion of chemical compounds. The identification of specific metabolites and their quantification in urine provides valuable insights into the metabolic pathways and potential health implications of exposure to such compounds (Koch et al., 2013).

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The future directions for this compound and similar structures involve further exploration of the rich chemical space surrounding the [2.1.1] platform. This includes the development of new synthetic routes, implementation of new methodologies, and new exit vectorization.